Cas no 7509-70-8 ( )

• Product Name: &nbsp
• CAS No: 7509-70-8
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 981361
• PubChem ID: 348706
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-carboxy-6-ethylphenyl)-3-ethylbenzoic acid
• SCHEMBL18983054
• DTXSID80325001
• 6,6'-Diethyl[1,1'-biphenyl]-2,2'-dicarboxylic acid
• NSC408160
• 7509-70-8
• NSC-408160
• DB-202042
•  

• Inchi： 1S/C18H18O4/c1-3-11-7-5-9-13(17(19)20)15(11)16-12(4-2)8-6-10-14(16)18(21)22/h5-10H,3-4H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： NDTRKGDWUFFEHG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(CC)=C1C1C(C(=O)O)=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives